2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid

• IUPAC Name: 2-[4-(3-methoxyphenyl)oxan-4-yl]acetic acid
• InChI: InChI=1S/C14H18O4/c1-17-12-4-2-3-11(9-12)14(10-13(15)16)5-7-18-8-6-14/h2-4,9H,5-8,10H2,1H3,(H,15,16)
• InChI Key: FXQSEDUKGCEULT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2(CCOCC2)CC(=O)O
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• CAS No.: 1225803-70-2

Description

2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid is a heterocyclic compound featuring a tetrahydropyran (THP) ring substituted with a 3-methoxyphenyl group at the 4-position and an acetic acid moiety. The 3-methoxy group on the phenyl ring may influence electronic and steric properties, affecting solubility, reactivity, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid typically involves multiple steps. One common method starts with the preparation of the tetrahydropyran ring, followed by the introduction of the methoxyphenyl group. The final step involves the addition of the acetic acid moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions and the use of high-purity reagents are essential for industrial-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can convert certain functional groups to their reduced forms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used .

Scientific Research Applications

2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Variations and Functional Groups

Compound Name	Substituent on Phenyl Ring	Additional Modifications	Molecular Weight (g/mol)	Key Applications
2-[4-(3-Methoxyphenyl)-THP-4-yl]acetic acid	3-OCH₃	None	~250 (estimated)	Pharmaceutical intermediates (inferred)
2-[4-(4-Methoxyphenyl)-THP-4-yl]acetic acid	4-OCH₃	None	250 (KPL027303)	Building block in organic synthesis
2-[4-(3-Chlorophenyl)-THP-4-yl]acetic acid	3-Cl	None	254.71	Drug candidates, agrochemicals
[4-(4-Methoxyphenyl)-2,2-dimethyl-THP-4-yl]acetic acid	4-OCH₃	2,2-Dimethyl on THP ring	Not specified	Not specified (structural studies)
Tetrahydropyran-4-yl-acetic acid	None	No phenyl substituent	144.2	Chemical synthesis

Key Observations:

• Substituent Position : The 3-methoxy group in the target compound may confer distinct electronic effects compared to the 4-methoxy isomer (). Para-substitution (4-OCH₃) often enhances steric accessibility, while meta-substitution (3-OCH₃) could alter binding interactions in biological systems .
• Electron-Withdrawing vs.
• Ring Modifications : The 2,2-dimethyl-THP analog () introduces steric hindrance, which may reduce conformational flexibility and impact molecular recognition .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Boiling Point (°C)	Solubility
Tetrahydropyran-4-yl-acetic acid	48–50	Not specified	Moderate in polar solvents
2-[4-(4-Methoxyphenyl)-THP-4-yl]acetic acid	Not reported	Not reported	Likely low (hydrophobic phenyl group)
Methyl 2-(tetrahydro-2H-pyran-4-yl)acetate	Not reported	Not reported	Esters typically soluble in organic solvents

• Acetic Acid vs. Ester Derivatives : Esterification (e.g., methyl or ethyl esters) improves lipophilicity, enhancing membrane permeability in drug design . The target compound’s free carboxylic acid group may facilitate salt formation or hydrogen bonding in APIs .

Biological Activity

2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid is a complex organic compound notable for its unique structural features, including a methoxyphenyl group and a tetrahydropyran ring. This compound has garnered attention in various biological studies due to its potential therapeutic applications and interactions with biological systems.

• Molecular Formula : C14H18O4
• Molecular Weight : 250.29 g/mol
• CAS Number : 1225803-70-2

Synthesis

The synthesis of this compound typically involves multiple steps, starting with the formation of the tetrahydropyran ring, followed by the introduction of the methoxyphenyl group and the acetic acid moiety. Reaction conditions such as temperature, solvents, and catalysts are crucial for successful synthesis.

The biological activity of 2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. These interactions can modulate various biological pathways, leading to potential therapeutic effects.

Pharmacological Effects

Research indicates that this compound may possess various pharmacological properties:

• Anti-inflammatory Activity : It has been suggested that derivatives of similar structures exhibit anti-inflammatory properties, potentially through inhibition of pro-inflammatory cytokines.
• Antimicrobial Activity : Some studies have shown that compounds with similar structures can inhibit bacterial growth, indicating potential antimicrobial properties.
• Antioxidant Activity : The presence of the methoxy group may enhance the antioxidant capacity of the compound, contributing to its protective effects against oxidative stress.

Case Studies

• Anti-inflammatory Studies : A study examining compounds with similar structures demonstrated significant inhibition of inflammatory markers in vitro. The results indicated that modifications in the tetrahydropyran ring could enhance anti-inflammatory activity.
• Antimicrobial Efficacy : Another study focused on related compounds showed promising results against various bacterial strains, suggesting that the methoxyphenyl moiety could be crucial for antimicrobial action.
• Toxicological Assessment : Evaluations of toxicity profiles in animal models revealed that certain derivatives of this compound exhibited low toxicity levels while maintaining efficacy, making them suitable candidates for further development.

Comparative Analysis

Compound Name	Structure Features	Biological Activity
2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid	Methoxyphenyl group, Tetrahydropyran ring	Anti-inflammatory, Antimicrobial
2-Methoxyphenylacetic acid	Lacks tetrahydropyran ring	Moderate anti-inflammatory
Vanillylmandelic acid	Different functional groups	Antioxidant properties

Research Findings

Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of compounds related to 2-[4-(3-Methoxyphenyl)-tetrahydro-2H-pyran-4-yl]acetic acid. The incorporation of polar functionalities has been shown to improve aqueous solubility and metabolic stability while maintaining or enhancing biological efficacy .